Cas no 61709-93-1 (Pyrano[3,2-c]azepine, decahydro-6-methyl-, trans-)

• Product Name: Pyrano[3,2-c]azepine, decahydro-6-methyl-, trans-
• CAS No: 61709-93-1
• MF: C₁₀H₁₉NO
• MW: 169.263962984085
• CID: 469019
• PubChem ID: 71393056
• Update Time: 2025-04-19

Pyrano[3,2-c]azepine, decahydro-6-methyl-, trans- Chemical and Physical Properties

Names and Identifiers

• Pyrano[3,2-c]azepine, decahydro-6-methyl-, trans-
• (4aS,9aS)-6-methyl-3,4,4a,5,7,8,9,9a-octahydro-2H-pyrano[3,2-c]azepine
• 61709-93-1
• DTXSID50814836
• (4aS,9aS)-6-Methyldecahydropyrano[3,2-c]azepine

• Inchi： 1S/C10H19NO/c1-11-6-2-5-10-9(8-11)4-3-7-12-10/h9-10H,2-8H2,1H3/t9-,10-/m0/s1
• InChI Key： WZHCVVTUAZNCQH-UWVGGRQHSA-N
• SMILES： O1CCC[C@H]2CN(C)CCC[C@H]12

Computed Properties

• Exact Mass: 169.14677
• Monoisotopic Mass: 169.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 12.5Ų

Experimental Properties

• PSA: 12.47